Cas no 2551115-91-2 ((5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane)

• Product Name: (5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane
• CAS No: 2551115-91-2
• MF: C₁₀H₁₆F₃N
• MW: 207.235953330994
• CID: 5657401
• PubChem ID: 64757550
• Update Time: 2025-06-29

(5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• (5s,8s)-8-(trifluoromethyl)-2-azaspiro[4.5]decane
• AKOS014085532
• 2551115-91-2
• EN300-27194344
• CS-0303998
• 1341650-15-4
• EN300-1197963
• 8-(trifluoromethyl)-2-azaspiro[4.5]decane
• (5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane

• Inchi： 1S/C10H16F3N/c11-10(12,13)8-1-3-9(4-2-8)5-6-14-7-9/h8,14H,1-7H2
• InChI Key： QKJZJNAAQPNGJC-UHFFFAOYSA-N
• SMILES： FC(C1CCC2(CNCC2)CC1)(F)F

Computed Properties

• Exact Mass: 207.12348400g/mol
• Monoisotopic Mass: 207.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on (5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane

Introduction to Compound with CAS No. 2551115-91-2 and Product Name: (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane

The compound identified by the CAS number 2551115-91-2 and the product name (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane represents a significant advancement in the field of medicinal chemistry. This spirocyclic azapeptide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a trifluoromethyl group at the 8-position and the spirocyclic framework contribute to its distinct chemical properties, making it a valuable candidate for further exploration in drug discovery.

Recent research in the domain of spirocyclic compounds has highlighted their potential as pharmacological agents. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The azaspiro structure, in particular, has been associated with various therapeutic effects, including anti-inflammatory, analgesic, and anticancer properties. The specific stereochemistry at the 5S and 8S positions in (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane is crucial for its biological activity, as it influences the compound's interaction with biological receptors.

The trifluoromethyl group is a key structural feature that modulates the electronic properties of the molecule. This substituent enhances lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. In medicinal chemistry, trifluoromethylated compounds have shown improved pharmacokinetic profiles, making them attractive for developing novel therapeutics. The incorporation of this group into (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane suggests that it may exhibit enhanced binding to biological targets compared to its unsubstituted counterparts.

Current studies have demonstrated that spirocyclic azapeptides can exhibit significant therapeutic potential. These compounds have been investigated for their ability to modulate enzyme activity and receptor binding. For instance, spirocyclic peptides have shown promise in inhibiting proteases involved in inflammatory pathways, such as matrix metalloproteinases (MMPs). The unique scaffold of (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane may enable it to interact with such targets in a novel manner, potentially leading to new treatment strategies.

One of the most compelling aspects of this compound is its potential for further derivatization and optimization. The spirocyclic core provides a stable framework that can be modified without compromising structural integrity. Researchers have explored various strategies to enhance the biological activity of spirocyclic compounds, including appending different functional groups or introducing additional stereocenters. The stereochemistry at the 5S and 8S positions in (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane offers a starting point for designing analogs with improved potency and selectivity.

The synthesis of this compound involves intricate organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. The spirocyclic linkage between the azapeptide and cycloalkane moieties necessitates precise control over reaction conditions to ensure high yield and enantioselectivity. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure spirocyclic compounds like (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane, paving the way for its exploration in medicinal chemistry.

In conclusion, (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane represents a promising candidate for drug development due to its unique structural features and potential biological activities. The combination of a trifluoromethyl group and a spirocyclic azapeptide scaffold offers numerous opportunities for further optimization and therapeutic applications. As research continues to uncover new insights into the pharmacological properties of spirocyclic compounds, (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane is poised to play a significant role in advancing our understanding of medicinal chemistry.